Cas no 139002-01-0 (2-Cyclohexen-1-one,2-[1-[[3-(4-fluorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-)

• Product name: 2-Cyclohexen-1-one,2-[1-[[3-(4-fluorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
• CAS No: 139002-01-0
• MF: C₂₃H₃₀FNO₄S
• MW: 435.552009105682
• CID: 1258083

2-Cyclohexen-1-one,2-[1-[[3-(4-fluorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-[1-[[3-(4-fluorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
• 2-Cyclohexen-1-one, 2-[1-[[3-(4-fluorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-

• Inchi： 1S/C23H30FNO4S/c1-2-20(25-29-11-4-10-28-19-8-6-18(24)7-9-19)23-21(26)13-17(14-22(23)27)16-5-3-12-30-15-16/h6-9,16-17,26H,2-5,10-15H2,1H3
• InChI Key： BWKFJTJTTCYBDD-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C2CCCSC2)CC(O)=C1C(=NOCCCOC1=CC=C(F)C=C1)CC

Computed Properties

• Exact Mass: 435.1881

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 588.5±60.0 °C(Predicted)
• PSA: 68.12
• pka: 4.28±0.25(Predicted)